Cas no 1261960-95-5 (3-Chloro-5-(2,3-difluorophenyl)phenol)

• Product Name: 3-Chloro-5-(2,3-difluorophenyl)phenol
• CAS No: 1261960-95-5
• MF: C₁₂H₇ClF₂O
• MW: 240.633189439774
• MDL: MFCD18315539
• CID: 2766213
• PubChem ID: 53221275
• Update Time: 2025-06-08

3-Chloro-5-(2,3-difluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

• CS-0209152
• MFCD18315539
• 5-Chloro-2',3'-difluoro-[1,1'-biphenyl]-3-ol
• BS-30521
• 1261960-95-5
• 3-CHLORO-5-(2,3-DIFLUOROPHENYL)PHENOL
• DTXSID40685936
• 5-Chloro-2',3'-difluoro[1,1'-biphenyl]-3-ol
• 3-Chloro-5-(2,3-difluorophenyl)phenol

• MDL： MFCD18315539
• Inchi： 1S/C12H7ClF2O/c13-8-4-7(5-9(16)6-8)10-2-1-3-11(14)12(10)15/h1-6,16H
• InChI Key： UHIYLWJCTQOCBG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC=C(C=1F)F)O

Computed Properties

• Exact Mass: 240.0153489Da
• Monoisotopic Mass: 240.0153489Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-Chloro-5-(2,3-difluorophenyl)phenol

Introduction to 3-Chloro-5-(2,3-difluorophenyl)phenol (CAS No. 1261960-95-5)

3-Chloro-5-(2,3-difluorophenyl)phenol (CAS No. 1261960-95-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-Chloro-5-(2,3-difluorophenyl)phenol.

The molecular formula of 3-Chloro-5-(2,3-difluorophenyl)phenol is C₁₀H₆ClF₂O, and it has a molecular weight of approximately 217.61 g/mol. The compound features a phenolic hydroxyl group and a chloro-substituted phenyl ring attached to a 2,3-difluorophenyl group. This unique combination of functional groups imparts specific chemical and biological properties that make it an interesting target for various applications.

In terms of chemical synthesis, 3-Chloro-5-(2,3-difluorophenyl)phenol can be prepared through several methods. One common approach involves the reaction of 2,3-difluorobenzene with chlorobenzene in the presence of a suitable catalyst and base. The resulting intermediate is then subjected to further reactions to introduce the phenolic hydroxyl group. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes, such as using microwave-assisted reactions or catalytic systems that minimize waste and energy consumption.

The biological activities of 3-Chloro-5-(2,3-difluorophenyl)phenol have been extensively studied in various contexts. One notable area of research is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. These properties make it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

Beyond its anti-inflammatory properties, 3-Chloro-5-(2,3-difluorophenyl)phenol has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Additionally, it has shown selective toxicity towards cancer cells while sparing normal cells, which is a highly desirable characteristic for cancer therapeutics.

In the realm of neuropharmacology, 3-Chloro-5-(2,3-difluorophenyl)phenol has been explored for its potential neuroprotective effects. Preclinical studies have indicated that this compound can protect neurons from damage caused by oxidative stress and neurotoxic agents. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of 3-Chloro-5-(2,3-difluorophenyl)phenol is another important aspect that has been evaluated in recent research. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, 3-Chloro-5-(2,3-difluorophenyl)phenol (CAS No. 1261960-95-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, paving the way for future advancements in drug discovery and development.